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Compound of Interest

Compound Name: 2-Nitrophenanthraquinone

Cat. No.: B3054437 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for 2-Nitrophenanthraquinone (CAS No.

604-95-5) was publicly available at the time of compiling this guide. The following information is

synthesized from data on structurally related compounds, including other nitroaromatic

substances. Researchers should treat 2-Nitrophenanthraquinone as a potentially hazardous

substance and handle it with extreme care, adhering to all institutional safety protocols. This

guide is intended for researchers, scientists, and drug development professionals.

Chemical Identification
Identifier Value

IUPAC Name 2-nitrophenanthrene-9,10-dione

CAS Number 604-95-5[1]

Molecular Formula C₁₄H₇NO₄[1]

Molecular Weight 253.21 g/mol [1]

Synonyms 2-Nitro-9,10-phenanthraquinone

Hazard Identification and Classification
Based on data for analogous nitroaromatic compounds, 2-Nitrophenanthraquinone should be

considered hazardous. The following classifications are extrapolated and should be treated as

provisional:
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Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.

Skin Irritation: May cause skin irritation.

Eye Irritation: May cause serious eye irritation.

Respiratory Irritation: May cause respiratory irritation.

Aquatic Toxicity: Potentially very toxic to aquatic life with long-lasting effects.

Carcinogenicity: Some nitroaromatic compounds are suspected carcinogens.[2]

GHS Hazard Pictograms (Anticipated):

alt text

alt text

alt text

Signal Word (Anticipated): Warning or Danger

Hazard Statements (Anticipated):

H302: Harmful if swallowed.

H312: Harmful in contact with skin.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H332: Harmful if inhaled.

H335: May cause respiratory irritation.

H351: Suspected of causing cancer.

H410: Very toxic to aquatic life with long-lasting effects.
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Toxicological Information
The toxicological properties of 2-Nitrophenanthraquinone have not been thoroughly

investigated. However, the toxicity of nitroaromatic compounds is generally linked to the

metabolic reduction of the nitro group, which can lead to the formation of reactive

intermediates.[3][4]

General Mechanism of Toxicity for Nitroaromatic Compounds: The toxicity of many

nitroaromatic compounds is believed to be initiated by the reduction of the nitro group to a

nitroso derivative, which can then be further reduced to a hydroxylamine and an amino group.

These intermediates, particularly the nitro radical anion, can react with molecular oxygen to

produce superoxide radicals and other reactive oxygen species (ROS). This process, known as

redox cycling, can lead to oxidative stress, damaging cellular components like DNA, lipids, and

proteins.[3][5] Some studies suggest that the toxicity of nitroaromatics is related to the number

and orientation of the nitro groups.[6]
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Figure 1: Generalized toxicity pathway for nitroaromatic compounds.

Physical and Chemical Properties
The following table summarizes the anticipated physical and chemical properties of 2-
Nitrophenanthraquinone, extrapolated from data on related compounds.

Property Value
Source (Analogous
Compound)

Physical State Solid, powder 1-Nitroanthraquinone

Color Pale yellow to yellow-red 1-Nitroanthraquinone

Melting Point 232°C 1-Nitroanthraquinone

Solubility Insoluble in water General for anthraquinones

Stability
Stable under normal

conditions. Light sensitive.
2-nitrophenol

Exposure Controls and Personal Protection
Given the potential hazards, stringent control measures are necessary when handling 2-
Nitrophenanthraquinone.

Engineering Controls:

Work should be conducted in a certified chemical fume hood.

Ensure eyewash stations and safety showers are readily accessible.

Use of a powder containment enclosure or glove box is recommended for weighing and

aliquoting.

Personal Protective Equipment (PPE):
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Protection Type Recommendations

Hand Protection
Chemical-resistant gloves (e.g., Nitrile,

Neoprene). Double-gloving is recommended.

Eye/Face Protection

Safety glasses with side shields or chemical

splash goggles. A face shield may be

appropriate for larger quantities.

Skin and Body Protection

A lab coat, long-sleeved clothing, and closed-toe

shoes are mandatory. For significant handling,

disposable coveralls are recommended.

Respiratory Protection

For operations that may generate dust, a

NIOSH-approved respirator with a particulate

filter (e.g., N95, P100) is essential. A powered

air-purifying respirator (PAPR) may be required

for high-risk activities.

Experimental Protocols: Safe Handling Workflow
The following workflow is a general guideline for safely handling potent powdered compounds

like 2-Nitrophenanthraquinone. A substance-specific risk assessment should be performed

before commencing any work.
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Figure 2: Safe handling workflow for potent powdered compounds.

Methodology:

Preparation:

Review all available safety data and establish a standard operating procedure (SOP).

Prepare a designated handling area within a chemical fume hood or other containment

device.

Ensure a chemical spill kit is readily available.

Prepare labeled, sealed waste containers for solid and liquid waste.
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Personal Protective Equipment (PPE) Donning:

Don all required PPE in the correct sequence in a designated clean area before entering

the handling zone.

Handling and Experimentation:

Perform all manipulations that may generate dust (e.g., weighing, transferring) within a

containment device such as a powder-containment balance enclosure or a glove box.

Use techniques that minimize dust generation, such as gentle scooping rather than

pouring.

When preparing solutions, add the solvent to the solid slowly to prevent splashing. Keep

containers covered whenever possible.

Decontamination:

After handling, decontaminate all surfaces and equipment with an appropriate solvent

(e.g., ethanol, acetone), followed by a detergent solution.

Wipe down the exterior of all containers before removing them from the containment area.

PPE Doffing and Waste Disposal:

Remove PPE in the designated doffing area, taking care to avoid self-contamination.

Dispose of all single-use PPE and contaminated materials in the designated hazardous

waste container.

Wash hands thoroughly with soap and water after removing gloves.

First-Aid Measures
If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate

medical attention.
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In Case of Skin Contact: Immediately wash the skin with plenty of soap and water for at least

15 minutes. Remove contaminated clothing. Seek medical attention if irritation persists.

In Case of Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

If Swallowed: Do NOT induce vomiting. Rinse mouth with water. Never give anything by

mouth to an unconscious person. Seek immediate medical attention.

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Specific Hazards: May emit toxic fumes (carbon oxides, nitrogen oxides) under fire

conditions.

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.

Stability and Reactivity
Reactivity: No specific data available.

Chemical Stability: Assumed to be stable under recommended storage conditions. May be

light-sensitive.

Incompatible Materials: Strong oxidizing agents, strong bases.

Disposal Considerations
Dispose of waste material in accordance with all applicable federal, state, and local

environmental regulations. Do not allow the material to enter drains or waterways.

Contaminated packaging should be treated as the product itself.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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